Cas no 190-65-8 (Tetrabenzo[def,lm,qrs,yz]pyranthrene(6CI,8CI,9CI))

Tetrabenzo[def,lm,qrs,yz]pyranthrene(6CI,8CI,9CI) Properties

Names and Identifiers

• Tetrabenzo[def,lm,qrs,yz]pyranthrene(6CI,8CI,9CI)
• Tetrabenzo[def,lm,grs,yz]pyranthrene
• Tetrabenzo[def,lm,grs,yz]pyranthreneneat
• 1,1'-Azoxypyren
• 1,1'-Azoxypyrene
• di-pyren-1-yl-diazene-N-oxide
• Di-pyren-1-yl-diazen-N-oxid
• 190-65-8
• tetrabenzo[def,lm,qrs,yz]pyranthrene
• dodecacyclo[18.18.2.02,15.03,12.04,9.05,38.016,40.019,24.021,34.022,31.023,28.035,39]tetraconta-1(38),2(15),3(12),4(9),5,7,10,13,16(40),17,19,21(34),22(31),23(28),24,26,29,32,35(39),36-icosaene
• TETRABENZO[DEF,LM,GRS,YZ]PYRANTHRENE
• +Expand

• InChIKey： FGCAICAGHWDMNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H18/c1-3-19-7-9-21-11-13-25-30-18-16-28-24-6-2-4-20-8-10-22-12-14-26-29-17-15-27-23(5-1)31(19)33(21)35(25)37(27)39(29)40(30)38(28)36(26)34(22)32(20)24/h1-18H
• SMILES： C1=CC2=C3C4=C5C(C6=CC=C7C8=C9C%10C%11C(C=CC=%10C=CC9=C(C4=C68)C=C3)=CC=CC=%117)=CC=C3C5=C2C(C=C3)=C1

Computed Properties

• Exact Mass: 498.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 498.141
• Heavy Atom Count: 40
• Complexity: 990
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 11.56080
• PSA: 0.00000